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Compound of Interest

Compound Name: 6-Hexadecanol

Cat. No.: B1657983 Get Quote

An In-depth Technical Guide to 1-Hexadecanol
A Note on Nomenclature: This guide focuses on 1-Hexadecanol, the most common and well-

documented isomer of hexadecanol, frequently referred to as Cetyl Alcohol. While the query

specified 6-Hexadecanol, publicly available scientific and safety data predominantly pertains to

the 1-hydroxy isomer under the CAS number 36653-82-4. Information regarding the specific

properties and safety of 6-Hexadecanol is not readily available in the provided search results.

This technical guide is intended for researchers, scientists, and professionals in drug

development, providing comprehensive data and safety protocols for 1-Hexadecanol.

Physicochemical Properties of 1-Hexadecanol
1-Hexadecanol is a C-16 fatty alcohol that presents as a waxy white solid or flakes at room

temperature.[1] It is insoluble in water but soluble in alcohols and oils.[2][3]
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Property Value Source

CAS Number 36653-82-4 [3][4][5][6][7][8][9][10]

Molecular Formula C16H34O [3][4][7][10]

Molecular Weight 242.44 g/mol [3][4][10]

Appearance White solid, crystals, or flakes [1][4][5]

Odor Slight, waxy [1][4]

Melting Point 47 - 50 °C (116.6 - 122 °F) [3][4][9]

Boiling Point
344 °C (651.2 °F) at 760

mmHg
[1][4]

Flash Point > 157 °C (> 314.6 °F) [4]

Density 0.811 g/cm³ [1]

Solubility in Water Insoluble [1][3]

log P (Octanol/Water Partition

Coefficient)
7.25 [1]

Safety Data Sheet (SDS) Information
The safety profile of 1-Hexadecanol indicates that it is generally considered to have low toxicity.

However, it can cause skin, eye, and respiratory tract irritation.[5][11]

Hazard Statement Classification Source

H315 Causes skin irritation [11]

H319 Causes serious eye irritation [11]

H335 May cause respiratory irritation [11]

Precautionary Statements:
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Precautionary Statement Description Source

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[3][11]

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280
Wear protective gloves/eye

protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty

of water.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

[3][11]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[3][11]

P312

Call a POISON

CENTER/doctor if you feel

unwell.

P332+P313
If skin irritation occurs: Get

medical advice/attention.

P337+P313
If eye irritation persists: Get

medical advice/attention.

P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up. [3][11]
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P501

Dispose of contents/container

to an approved waste disposal

plant.

Experimental Protocols
General Handling and Storage:

Handling: Avoid contact with skin and eyes and avoid breathing dust.[6] Ensure adequate

ventilation during use.[7]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][7]

Incompatible Materials: Strong oxidizing agents and strong acids.[4][5]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.[5]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical aid.[5]

Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Get medical aid

immediately.[5]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical aid.[5]

Mandatory Visualizations
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Safe Handling Workflow for 1-Hexadecanol

Start: Handling 1-Hexadecanol

Perform Risk Assessment

Wear Appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

Ensure Adequate Ventilation

Handle the Substance

Spill Occurs?

Follow Spill Cleanup Protocol:
- Ventilate Area

- Use Absorbent Material
- Dispose as Hazardous Waste

Yes

No Spill

No

Store Properly:
- Cool, Dry, Well-Ventilated Area

- Tightly Closed Container

Dispose of Waste According to Regulations

End

Click to download full resolution via product page

Caption: Safe Handling Workflow for 1-Hexadecanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1657983?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1657983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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